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Get Quote

What We Know About Tetramisole HCl

Tetramisole Hydrochloride is an anthelmintic and immunomodulating agent, with the (S)-(-)-enantiomer

known as Levamisole [1]. Some basic physicochemical data is available, primarily its solubility in various

solvents, which can offer initial clues about its behavior [2].

Property Description / Value

CAS No. 5086-74-8 [2]

Formula C({11})H({12})N(_{2})S·HCl [2]

Molecular Weight 240.75 g/mol [2]

Solubility in Water 41 mg/mL (170.3 mM) at 25°C [2]

Solubility in DMSO Insoluble [2]

Solubility in Ethanol Insoluble [2]

Proposed Experimental Workflow

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s545048?utm_src=pdf-body
https://www.smolecule.com/products/s545048?utm_src=pdf-interest
https://www.smolecule.com/products/s545048?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d2ra08183k
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.selleckchem.com/datasheet/tetramisole-hcl-S409401-DataSheet.html
https://www.smolecule.com/products/s545048?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To systematically determine the stability of Tetramisole HCl, you can adapt the following fluorometric

method, which was originally developed for its quantification. The workflow below outlines the key stages

of such a stability study.

Start: Stability Study Design

1. Preparation of
Stock and Buffer Solutions

2. Forced Degradation
(Stress Conditions)

3. Sample Withdrawal
and Reaction

4. Fluorometric
Measurement

5. Data Analysis
(Stability Assessment)

Click to download full resolution via product page

Detailed Experimental Protocol

This protocol is adapted from a published spectrofluorimetric method for determining L-Tetramisole [1].

1. Preparation of Solutions
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Stock Solution of Tetramisole HCl (100 µg/mL): Dissolve an accurately weighed 10 mg

quantity of Tetramisole HCl reference standard in distilled water. Transfer this to a 100 mL
volumetric flask and dilute to the mark with water [1].

Felumin Dye Solution (0.1% w/v): Dissolve 100 mg of Felumin (2,4,5,7-tetraiodo-fluorescein)
in 100 mL of distilled water.

Buffer Solutions: Prepare a series of buffer solutions (e.g., Britton-Robinson buffer, Teorell-
Stenhagen buffer, or McIlvaine buffer) to cover the desired pH range for your stability study

(e.g., pH 2.0 to 12.0) [1].

2. Forced Degradation and Sampling

Setup: Prepare a series of test tubes containing a fixed, optimal volume of the Felumin dye

solution in Britton-Robinson buffer at pH 3.5 [1]. Alternatively, use the different buffer solutions
you prepared to cover various pH conditions.

Stress: Add a known volume of the Tetramisole HCl stock solution to each tube. The original
method used a linear range of 0.1 to 1.7 µg/mL for quantification [1].

Incubation: Allow the reaction to proceed at room temperature. The formation of an ion-
association complex is typically instantaneous [1].

Control: Prepare a blank solution simultaneously, containing all reagents except Tetramisole
HCl.

3. Fluorometric Measurement

Instrument Settings: Use a spectrofluorometer. The original method measured the quenching
of Felumin's fluorescence at an emission wavelength (λem) of 557.5 nm, with an excitation

wavelength (λex) of 516 nm [1].
Procedure: Measure the fluorescence intensity of both the test samples and the blank against

the solvent blank. The decrease in fluorescence (quenching) is proportional to the
concentration of the drug that has formed a complex. A significant change in the quenching

effect over time under different pH conditions would indicate degradation of the drug.

Frequently Asked Questions

What analytical techniques can be used to study Tetramisole HCl stability? Besides the

fluorometric method described, other techniques documented in the literature include High-

Performance Liquid Chromatography (HPLC) for quantifying Tetramisole HCl alone or in

combination with other drugs, and extractive spectrophotometric methods [1].
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Where can I find high-quality, accessible color palettes for presenting my stability data? For

creating accessible data visualizations, consider using Color Brewer, which includes palettes limited

to "colorblind safe" options. To ensure your charts are readable, all graphics should achieve a

minimum 3:1 contrast ratio with adjacent colors, as per WCAG guidelines [3] [4].

The search results do not have the specific stability data I need. What should I do? The stability

of a drug under various pH conditions is a critical parameter that is often determined through targeted

experimental studies. I recommend:

Consulting Pharmacopeias: Official compendia like the United States (USP), British (BP), or
European Pharmacopoeia (Ph. Eur.) may contain some stability information for Tetramisole
Hydrochloride, as the drug is official in these publications [1].
Performing a Deeper Literature Search: Search for "forced degradation studies of

levamisole/tetramisole" or "effect of pH on tetramisole hydrochloride stability" in specialized
scientific databases (e.g., SciFinder, Reaxys, PubMed).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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